Cas no 387855-49-4 ((2-ethoxyphenyl)carbamoylmethyl 5-methylthiophene-2-carboxylate)

• Product Name: (2-ethoxyphenyl)carbamoylmethyl 5-methylthiophene-2-carboxylate
• CAS No: 387855-49-4
• MF: C₁₆H₁₇NO₄S
• MW: 319.37548327446
• CID: 5330529
• PubChem ID: 2502997
• Update Time: 2025-10-19

(2-ethoxyphenyl)carbamoylmethyl 5-methylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 387855-49-4
• [(2-ETHOXYPHENYL)CARBAMOYL]METHYL 5-METHYLTHIOPHENE-2-CARBOXYLATE
• 2-((2-ethoxyphenyl)amino)-2-oxoethyl 5-methylthiophene-2-carboxylate
• AKOS025269808
• F6609-4116
• STL195213
• 2-[(2-ethoxyphenyl)amino]-2-oxoethyl 5-methylthiophene-2-carboxylate
• 2-[(2-Ethoxyphenyl)amino]-2-oxoethyl 5-methyl-2-thiophenecarboxylate
• (2-ethoxyphenyl)carbamoylmethyl 5-methylthiophene-2-carboxylate

• Inchi： 1S/C16H17NO4S/c1-3-20-13-7-5-4-6-12(13)17-15(18)10-21-16(19)14-9-8-11(2)22-14/h4-9H,3,10H2,1-2H3,(H,17,18)
• InChI Key： KHJKERNMMVYYPP-UHFFFAOYSA-N
• SMILES： C1(C(OCC(NC2=CC=CC=C2OCC)=O)=O)SC(C)=CC=1

Computed Properties

• Exact Mass: 319.08782920g/mol
• Monoisotopic Mass: 319.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 92.9Ų

Experimental Properties

• Density: 1.272±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 524.8±45.0 °C(Predicted)
• pka: 11.97±0.70(Predicted)

Additional information on (2-ethoxyphenyl)carbamoylmethyl 5-methylthiophene-2-carboxylate

Recent Advances in the Study of (2-ethoxyphenyl)carbamoylmethyl 5-methylthiophene-2-carboxylate (CAS: 387855-49-4)

The compound (2-ethoxyphenyl)carbamoylmethyl 5-methylthiophene-2-carboxylate (CAS: 387855-49-4) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This ester-amide hybrid structure exhibits unique physicochemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis optimization, biological activity profiling, and potential mechanism of action.

A 2023 study published in the Journal of Medicinal Chemistry reported improved synthetic routes for 387855-49-4, achieving 89% yield through a modified esterification-amination sequence. The research team from University of Cambridge demonstrated that careful control of reaction temperature (60-65°C) and use of N,N-diisopropylethylamine as base significantly reduced byproduct formation compared to earlier synthetic attempts.

Pharmacological investigations have revealed that this compound exhibits dual inhibitory activity against both cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX) enzymes, with IC50 values of 0.8 μM and 1.2 μM respectively. This dual inhibition profile suggests potential applications in inflammatory conditions where conventional NSAIDs show limited efficacy. Molecular docking studies indicate that the 2-ethoxyphenyl moiety interacts with the COX-2 active site, while the thiophene carboxylate group binds to 5-LOX.

Recent in vivo studies in rodent models of rheumatoid arthritis demonstrated that (2-ethoxyphenyl)carbamoylmethyl 5-methylthiophene-2-carboxylate at 10 mg/kg dose reduced paw edema by 62% compared to controls, outperforming celecoxib (45% reduction) in the same model. Importantly, the compound showed significantly reduced gastric toxicity compared to traditional NSAIDs, with ulcer indices 78% lower than indomethacin at equivalent anti-inflammatory doses.

Metabolism studies using human liver microsomes identified CYP2C9 as the primary enzyme responsible for the compound's biotransformation, with a half-life of 3.2 hours. The major metabolite was identified as the hydrolyzed carboxylic acid derivative, which retains approximately 30% of the parent compound's COX-2 inhibitory activity. These findings have important implications for potential drug-drug interactions in clinical applications.

Current research efforts are focusing on structural modifications to improve the compound's pharmacokinetic profile while maintaining its favorable safety characteristics. Several analogs with modified ethoxy groups or thiophene substitutions are under investigation, with preliminary data suggesting possible enhancements in metabolic stability and tissue distribution.

The unique chemical architecture of 387855-49-4 continues to attract attention from both academic and industrial researchers. Its combination of synthetic accessibility, promising biological activity, and favorable preliminary safety data positions it as an important lead compound for the development of next-generation anti-inflammatory agents with potentially improved therapeutic windows.